2-Hydroxy-4,6-dimethyl-thionicotinamide
Overview
Description
2-Hydroxy-4,6-dimethyl-thionicotinamide is a useful research compound. Its molecular formula is C8H10N2OS and its molecular weight is 182.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Potential Applications in Neuroscience
Research involving dimethyl sulfoxide (DMSO) demonstrates its utility in neuroscience, particularly in studies related to neuroprotection and the modulation of neurotransmission. DMSO is reported to suppress NMDA- and AMPA-induced ion currents and calcium influx, protecting against excitotoxic death in hippocampal neurons. Such findings suggest that compounds with similar properties might be explored for their neuroprotective effects, potentially applicable in conditions involving excitotoxicity, such as stroke or neurodegenerative diseases (Chengbiao Lu & M. Mattson, 2001).
Anti-Cancer Applications
The study of N,N-Dimethyl-3β-hydroxycholenamide (DMHCA) and its effects on retinal cholesterol highlights the potential of certain compounds in modulating biological pathways relevant to cancer. DMHCA's ability to decrease retinal cholesterol through partial inhibition of cholesterol biosynthesis rather than activating liver X receptor transcriptional activity indicates a novel mechanism that could be relevant in cancer research, particularly in diseases where cholesterol biosynthesis plays a role (Nicole El-Darzi et al., 2018).
Applications in Drug Development
The development of hydroxypyridinone chelators for PET imaging with Gallium-68 underscores the importance of chemical compounds in diagnostic applications. Such chelators, including derivatives of 3,4-hydroxypyridinones, have been explored for their high affinities for metal ions, illustrating the potential of specialized compounds in enhancing diagnostic imaging techniques, particularly in conditions like iron overload disease (R. Cusnir et al., 2017).
Antioxidant and Anti-Inflammatory Properties
Research into multifunctional antioxidants for the treatment of age-related diseases showcases the potential therapeutic applications of compounds with antioxidant or chelating groups. Such compounds are candidates for the preventive treatment of diseases like cataracts, age-related macular degeneration (AMD), and Alzheimer's dementia (AD), suggesting that similar compounds could be researched for their antioxidative and anti-inflammatory properties (Hongxiao Jin et al., 2010).
Properties
IUPAC Name |
4,6-dimethyl-2-oxo-1H-pyridine-3-carbothioamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2OS/c1-4-3-5(2)10-8(11)6(4)7(9)12/h3H,1-2H3,(H2,9,12)(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYTKMTKUMBCLQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1)C(=S)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.